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Compound of Interest

Compound Name: Colosolic acid

Cat. No.: B12322573

Get Quote

An Application Note for the Quantification of Corosolic Acid using High-Performance Liquid

Chromatography (HPLC)

Introduction
Corosolic acid is a pentacyclic triterpenoid found in various plants, notably in the leaves of

Lagerstroemia speciosa (banaba)[1][2]. It has garnered significant interest in the

pharmaceutical and nutraceutical industries due to its diverse biological activities, including

anti-diabetic, anti-inflammatory, and anti-cancer properties[2][3]. Its anti-diabetic effects are

particularly noteworthy, as it can help regulate blood glucose levels by influencing glucose

transporters and activating cellular signaling pathways similar to insulin[2][4][5]. Given its

therapeutic potential, a reliable and validated analytical method for the accurate quantification

of corosolic acid in raw materials, extracts, and finished products is essential for quality control

and drug development.

This application note presents a detailed protocol for the quantification of corosolic acid using a

reversed-phase high-performance liquid chromatography (RP-HPLC) method with UV

detection. The method is simple, accurate, precise, and suitable for routine analysis in a

laboratory setting.

Principle of the Method
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This method utilizes RP-HPLC to separate corosolic acid from other components in a sample

matrix. The stationary phase is a non-polar C18 column, while the mobile phase is a polar

mixture of an organic solvent (like acetonitrile or methanol) and acidified water. Corosolic acid,

being a relatively non-polar molecule, is retained by the stationary phase. It is then eluted by

the mobile phase, and its separation from other compounds is based on its specific affinity for

the stationary versus the mobile phase. The eluted corosolic acid is detected by a UV detector,

typically at a wavelength of around 210 nm, as it exhibits a UV absorbance maximum near this

wavelength[6][7][8]. The concentration of corosolic acid in the sample is determined by

comparing the peak area of the analyte to a calibration curve generated from known

concentrations of a corosolic acid standard.

Materials and Reagents
Corosolic Acid Reference Standard: Purity >95%[9]

Solvents: HPLC grade Methanol, Acetonitrile

Acids: Orthophosphoric Acid (85%), Acetic Acid

Water: HPLC grade or deionized water

Filters: 0.45 µm membrane filters for mobile phase and sample filtration[6][10]

Plant Material/Extract: e.g., Dried leaves of Lagerstroemia speciosa

Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a UV/Vis or Photo Diode Array (PDA) detector is

suitable for this analysis. The specific conditions can be adapted but are generally as follows:
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Parameter Condition 1 Condition 2

HPLC Column
C18, 250 mm x 4.6 mm, 5 µm

particle size[6][7]

C18, 250 mm x 4.6 mm, 5 µm

particle size[11]

Mobile Phase

Acetonitrile : 0.1% aqueous

Orthophosphoric Acid (85:15,

v/v)[6]

Methanol : 1.0% Acetic Acid

(88:12, v/v)[11]

Flow Rate 1.0 mL/min[6] 0.8 mL/min[11]

Detection Wavelength 210 nm[6][7] 215 nm[11]

Injection Volume 20 µL[6][10] Not Specified

Column Temperature Ambient[6] Not Specified

Run Time
~20 minutes (retention time

~18.7 min)[6]

Sufficient to allow for elution of

the peak of interest.

Experimental Protocols
Preparation of Standard Solutions

Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of the corosolic acid

reference standard and transfer it to a 100 mL volumetric flask. Dissolve the standard in

approximately 80 mL of methanol and sonicate if necessary. Make up the volume to the mark

with methanol[6].

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with methanol to achieve concentrations in the desired linear range (e.g., 2.0,

5.0, 10.0, 15.0, and 20.0 µg/mL)[6]. These solutions are used to construct the calibration

curve.

Sample Preparation (from Lagerstroemia speciosa
Leaves)

Extraction: Weigh about 30 mg of the powdered, dried plant material and place it in a

suitable extraction vessel[12]. Add 0.5 mL of methanol and extract using sonication for 15

minutes[12].

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://ijppr.humanjournals.com/wp-content/uploads/2020/08/37.Patel-Anar-J.-Mamta-B.-Shah-R.-P.-Singh.pdf
https://akjournals.com/view/journals/1326/20/4/article-p643.pdf
https://pubmed.ncbi.nlm.nih.gov/17165546/
https://ijppr.humanjournals.com/wp-content/uploads/2020/08/37.Patel-Anar-J.-Mamta-B.-Shah-R.-P.-Singh.pdf
https://pubmed.ncbi.nlm.nih.gov/17165546/
https://ijppr.humanjournals.com/wp-content/uploads/2020/08/37.Patel-Anar-J.-Mamta-B.-Shah-R.-P.-Singh.pdf
https://pubmed.ncbi.nlm.nih.gov/17165546/
https://ijppr.humanjournals.com/wp-content/uploads/2020/08/37.Patel-Anar-J.-Mamta-B.-Shah-R.-P.-Singh.pdf
https://akjournals.com/view/journals/1326/20/4/article-p643.pdf
https://pubmed.ncbi.nlm.nih.gov/17165546/
https://ijppr.humanjournals.com/wp-content/uploads/2020/08/37.Patel-Anar-J.-Mamta-B.-Shah-R.-P.-Singh.pdf
https://scispace.com/pdf/quantitative-determination-of-corosolic-acid-in-1n7end7yyk.pdf
https://ijppr.humanjournals.com/wp-content/uploads/2020/08/37.Patel-Anar-J.-Mamta-B.-Shah-R.-P.-Singh.pdf
https://ijppr.humanjournals.com/wp-content/uploads/2020/08/37.Patel-Anar-J.-Mamta-B.-Shah-R.-P.-Singh.pdf
https://ijppr.humanjournals.com/wp-content/uploads/2020/08/37.Patel-Anar-J.-Mamta-B.-Shah-R.-P.-Singh.pdf
https://ijppr.humanjournals.com/wp-content/uploads/2020/08/37.Patel-Anar-J.-Mamta-B.-Shah-R.-P.-Singh.pdf
https://www.researchgate.net/publication/340844858_Development_of_a_high-performance_liquid_chromatography_for_analysis_of_corosolic_acid_in_Lagerstroemia_species_and_their_hypoglycemic_potentials
https://www.researchgate.net/publication/340844858_Development_of_a_high-performance_liquid_chromatography_for_analysis_of_corosolic_acid_in_Lagerstroemia_species_and_their_hypoglycemic_potentials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12322573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Centrifugation: Centrifuge the mixture for 10 minutes at 3,000 rpm to separate the

supernatant from the plant residue[12].

Repeat Extraction: Collect the clear supernatant. Repeat the extraction process on the plant

residue three more times to ensure complete extraction of the analyte[12].

Combine and Dry: Combine all the extracts and evaporate to dryness, for example, at 50

°C[12].

Reconstitution and Filtration: Dissolve the dried residue in a known volume of methanol (e.g.,

1 mL)[12]. Before injection into the HPLC system, filter the solution through a 0.45 µm

syringe filter to remove any particulate matter[10].
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Figure 1: General experimental workflow for corosolic acid quantification.
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Method Validation Summary
The described HPLC method has been validated for several parameters to ensure its reliability

and accuracy. The results are summarized below based on published data.

Validation Parameter Result

Linearity (Range)
2.0 - 20.0 µg/mL with a correlation coefficient (r²)

> 0.999[6]

Accuracy (% Recovery)
98.14% - 100.97% (determined by the standard

addition method)[6]

Precision (% RSD)
Intraday: 0.21% - 0.46% Interday: 0.98% -

1.54% (Relative Standard Deviation < 2%)[6]

Limit of Detection (LOD) 0.067 µg/mL[6]

Limit of Quantification (LOQ) 0.225 µg/mL[6]

Specificity

The method is specific, as confirmed by

comparing the retention time and UV spectrum

of the standard with the sample peak[6].

Robustness

The method is robust, with %RSD values less

than 2% for small, deliberate changes in flow

rate, mobile phase composition, and

wavelength[6].

Signaling Pathway Context
Corosolic acid exerts its anti-diabetic effects by modulating key signaling pathways involved in

glucose metabolism. One of the primary mechanisms is through the activation of the insulin

signaling pathway, which enhances glucose uptake into cells. It has been shown to increase

the phosphorylation of the insulin receptor, which subsequently activates downstream targets

like Phosphatidylinositol 3-kinase (PI3K) and Protein Kinase B (Akt). This cascade ultimately

leads to the translocation of the glucose transporter type 4 (GLUT4) to the cell membrane,

facilitating glucose entry.[4][5]
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Figure 2: Simplified signaling pathway for corosolic acid-induced glucose uptake.

Conclusion
The RP-HPLC method detailed in this application note is a validated, reliable, and efficient tool

for the quantification of corosolic acid in plant extracts and other matrices. The protocol is

straightforward, employing common reagents and instrumentation available in most analytical

laboratories. Its demonstrated accuracy, precision, and robustness make it highly suitable for

quality control, stability testing, and research and development applications in the

pharmaceutical and natural products industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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